DL-3-Aminobutyric acid

• CAS No.: 2835-82-7
• Product Name: DL-3-Aminobutyric acid
• Molecular Formula: C4H9NO2
• Molecular Weight: 103.12 g/mol
• IUPAC Name: 3-azaniumylbutanoate
• Standard InChI: InChI=1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)
• Standard InChIKey: OQEBBZSWEGYTPG-UHFFFAOYSA-N
• SMILES: CC(CC(=O)[O-])[NH3+]
• Canonical SMILES: CC(CC(=O)[O-])[NH3+]
• Melting Point: 193.0 °C; 193.0°C
• Physical Description: Solid
• Description: 3-Aminobutanoic acid, also known as beta-aminobutyric acid or 3-methyl-beta-alanine, belongs to the class of organic compounds known as beta amino acids and derivatives. These are amino acids having a (-NH2) group attached to the beta carbon atom. 3-Aminobutanoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 3-aminobutanoic acid is primarily located in the cytoplasm. 3-Aminobutanoic acid participates in a number of enzymatic reactions. In particular, 3-aminobutanoic acid can be biosynthesized from butyric acid. 3-Aminobutanoic acid can also be converted into 3-aminobutyryl-CoA. Outside of the human body, 3-aminobutanoic acid can be found in cereals and cereal products. This makes 3-aminobutanoic acid a potential biomarker for the consumption of this food product.; 3-aminobutanoic acid is a beta-amino acid that is butyric acid which is substituted by an amino group at position 3. It has a role as a metabolite. It is a beta-amino acid and a monocarboxylic acid. It derives from a butyric acid. It is a conjugate acid of a 3-aminobutyrate. It is a tautomer of a 3-aminobutanoic acid zwitterion.
• Solubility: 9.70 M; 1000 mg/mL at 25 °C
• Synonyms: 3-aminobutyric acid; 3-aminobutyric acid, (+-)-isomer; 3-aminobutyric acid, (R)-isomer; 3-aminobutyric acid, (S)-isomer; BABA cpd; beta-aminobutyric acid; DL-3-aminobutyric acid
• PubChem Compound: 25201443
• Last Modified: Nov 11 2021